Cas no 779358-72-4 (Benzenepropanoic acid,4-hydroxy-b,2,6-trimethyl-, (bS)-)

• Product Name: Benzenepropanoic acid,4-hydroxy-b,2,6-trimethyl-, (bS)-
• CAS No: 779358-72-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 553519
• Update Time: 2022-07-25

Benzenepropanoic acid,4-hydroxy-b,2,6-trimethyl-, (bS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-hydroxy-b,2,6-trimethyl-, (bS)-
• Benzenepropanoic acid, 4-hydroxy-ba,2,6-trimethyl-, (baS)- (9CI)
• Benzenepropanoicacid,4-hydroxy-bta,2,6-trimethyl-,(btaS)-(9CI)

• Inchi： 1S/C12H16O3/c1-7-4-10(13)5-8(2)12(7)9(3)6-11(14)15/h4-5,9,13H,6H2,1-3H3,(H,14,15)/t9-/m0/s1
• InChI Key： FJORHUVYUYEQCQ-VIFPVBQESA-N
• SMILES： C(O)(=O)C[C@@H](C1=C(C)C=C(O)C=C1C)C

Computed Properties

• Exact Mass: 208.11
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2